2-Butenedioic acid (2E)-, 1,4-diethyl ester 2-Butenedioic acid (2E)-, 1,4-diethyl ester Diethyl fumarate is a dieter obtained by the formal condensation of fumaric acid with ethanol. It has a role as a metabolite. It derives from a fumaric acid.
Brand Name: Vulcanchem
CAS No.: 623-91-6
VCID: VC0049355
InChI: InChI=1S/C8H12O4/c1-3-11-7(9)5-6-8(10)12-4-2/h5-6H,3-4H2,1-2H3
SMILES: CCOC(=O)C=CC(=O)OCC
Molecular Formula: C8H12O4
Molecular Weight: 172.18 g/mol

2-Butenedioic acid (2E)-, 1,4-diethyl ester

CAS No.: 623-91-6

Reference Standards

VCID: VC0049355

Molecular Formula: C8H12O4

Molecular Weight: 172.18 g/mol

2-Butenedioic acid (2E)-, 1,4-diethyl ester - 623-91-6

CAS No. 623-91-6
Product Name 2-Butenedioic acid (2E)-, 1,4-diethyl ester
Molecular Formula C8H12O4
Molecular Weight 172.18 g/mol
IUPAC Name diethyl but-2-enedioate
Standard InChI InChI=1S/C8H12O4/c1-3-11-7(9)5-6-8(10)12-4-2/h5-6H,3-4H2,1-2H3
Standard InChIKey IEPRKVQEAMIZSS-AATRIKPKSA-N
Isomeric SMILES CCOC(=O)/C=C/C(=O)OCC
SMILES CCOC(=O)C=CC(=O)OCC
Canonical SMILES CCOC(=O)C=CC(=O)OCC
Boiling Point 218.5 °C
214 °C
Colorform White crystal or in liquid form
Density 1.0452 g/cu cm at 20 °C
Flash Point 104 °C Closed Cup
Melting Point -3.65 °C
0.8 °C
Description Diethyl fumarate is a dieter obtained by the formal condensation of fumaric acid with ethanol. It has a role as a metabolite. It derives from a fumaric acid.
Solubility Insoluble in water; soluble in acetone and choloform
SLIGHTLY SOL IN WATER
In water, 1.91X10+3 mg/L at 25 °C (est)
Synonyms Fumaric Acid Diethyl Ester; (2E)-2-Butenedioic Acid Diethyl Ester; (E)-But-2-enedioic Acid Diethyl Ester; Diethyl Fumarate; Ethyl Fumarate; NSC 20954; (E)-2-Butenedioic Acid Diethyl Ester; (2E)-2-Butenedioic Acid Diethyl Ester;
Vapor Density 5.93 (Air = 1)
Vapor Pressure 0.178 mm Hg at 25 °C (est)
PubChem Compound 12201
Last Modified Nov 11 2021
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